Cas no 107832-95-1 (ethyl 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylate)

• Product Name: ethyl 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylate
• CAS No: 107832-95-1
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD14813428
• CID: 3589207
• PubChem ID: 13692794
• Update Time: 2025-05-23

ethyl 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrimidine-6-carboxylic acid, 5-amino-, ethyl ester
• ethyl 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylate
• 107832-95-1
• YXBZAUMXZJZXLD-UHFFFAOYSA-N
• ethyl 5-amino-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate
• AKOS001894972
• [1,2,4]Triazolo[4,3-a]pyrimidine-6-carboxylic acid, 5-amino-, ethyl ester
• CCG-147621
• EN300-9464736

• MDL： MFCD14813428
• Inchi： 1S/C8H9N5O2/c1-2-15-7(14)5-3-10-8-12-11-4-13(8)6(5)9/h3-4H,2,9H2,1H3
• InChI Key： YXBZAUMXZJZXLD-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C(N)=C(C(OCC)=O)C=N2

Computed Properties

• Exact Mass: 207.07562455Da
• Monoisotopic Mass: 207.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on ethyl 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 5-Amino-1,2,4-Triazolo[4,3-a]Pyrimidine-6-Carboxylate (CAS No. 107832-95-1)

Ethyl 5-amino-1,2,4-triazolo[4,3-a]pyrimidine-6-carboxylate (CAS No. 107832-95-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "triazolopyrimidine derivatives," "ethyl ester synthesis," and "CAS 107832-95-1 applications," reflecting its relevance in modern chemistry.

The molecular structure of ethyl 5-amino-1,2,4-triazolo[4,3-a]pyrimidine-6-carboxylate features a fused triazole and pyrimidine ring system, which is pivotal for its reactivity and functionality. This scaffold is often explored in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "triazolopyrimidine in drug design" and "eco-friendly heterocyclic synthesis" underscore these emerging interests.

In agrochemical applications, ethyl 5-amino-1,2,4-triazolo[4,3-a]pyrimidine-6-carboxylate has been investigated for its potential as a precursor to herbicides and plant growth regulators. The compound's ability to modulate biological pathways makes it a candidate for addressing challenges in crop protection and sustainable agriculture. Queries like "triazolopyrimidine agrochemical uses" and "CAS 107832-95-1 in farming" reflect the growing intersection of chemistry and agriculture.

Synthetic methodologies for CAS No. 107832-95-1 often involve multi-step reactions, including cyclization and esterification processes. Advances in catalytic chemistry and microwave-assisted synthesis have streamlined its production, reducing waste and improving yields. These innovations resonate with the broader scientific community's focus on "efficient chemical synthesis" and "process optimization," as seen in recent literature and patent filings.

From a regulatory perspective, ethyl 5-amino-1,2,4-triazolo[4,3-a]pyrimidine-6-carboxylate is not classified as a hazardous material, making it accessible for research and industrial use. However, proper handling and disposal protocols are recommended to ensure environmental safety. This aligns with global initiatives promoting "responsible chemical management" and "lab safety best practices," which are frequently searched by professionals in the field.

In conclusion, CAS No. 107832-95-1 represents a versatile building block in both pharmaceutical and agrochemical industries. Its structural complexity and functional adaptability continue to inspire innovations, particularly in the context of precision medicine and sustainable agrochemicals. As research progresses, this compound is likely to remain a focal point for scientists exploring "heterocyclic chemistry advancements" and "next-generation bioactive molecules."